Cas no 24851-98-7 (Methyl dihydrojasmonate)

Methyl dihydrojasmonate (MDJ) is a synthetic aroma chemical widely used in perfumery and flavor formulations. It is a methyl ester derivative of dihydrojasmone, known for its floral, jasmine-like odor with fruity and woody undertones. MDJ offers excellent stability and longevity in fragrance compositions, making it a versatile ingredient for fine fragrances, cosmetics, and household products. Its low volatility and high tenacity enhance the middle and base notes of perfumes. Additionally, MDJ is cost-effective compared to natural jasmine extracts, providing a sustainable alternative without compromising olfactory quality. Its compatibility with a broad range of fragrance materials further underscores its utility in modern perfumery.
Methyl dihydrojasmonate structure
Methyl dihydrojasmonate structure
Product Name:Methyl dihydrojasmonate
CAS No:24851-98-7
MF:C13H22O3
MW:226.311984539032
MDL:MFCD00151188
CID:52581
PubChem ID:87567932
Update Time:2025-05-27

Methyl dihydrojasmonate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-oxo-2-pentylcyclopentyl)acetate
    • 2-AMYLCYCLOPENTAN-1-ONE-3-ACETIC ACID METHYL ESTER
    • FEMA 3408
    • METHYL-(2-PENTYL-3-OXOCYCLOPENTAN-1-YL) ACETATE
    • METHYL 3-OXO-2-PENTYL-1-CYCLOPENTANEACETATE
    • METHYL (3-OXO-2-PENTYLCYCLOPENTYL)ACETATE
    • METHYL DIHYDROJASMONATE
    • METHYLDIHYDRO JASMONATE (CIS)
    • 3-oxo-2-pentyl-cyclopentaneaceticacimethylester
    • Cyclopentaneaceticacid,3-oxo-2-pentyl-,methylester
    • hedione
    • kharismal
    • methyl(2-pentyl-3-oxocyclopentyl)acetate
    • methyl3-oxo-2-pentylcyclopentaneacetate
    • Methyl epi-dihydrojysmonate
    • 3-Oxo-2-pentylcyclopentaneaceticacidmethylester
    • Claigeon(R),Cepionate(R)orSuperCepionate(R)
    • Methyldihydrojasonate
    • hedione(r) (firmenich)
    • Methyl Dihydrojasmonate(mixture of cis and trans)
    • Methyl Dihydrojasmonate (cis- and trans- mixture)
    • Methyl dihydrojasmonate, mixture of cis and trans
    • Methyl dihydrojasmonater
    • (3-Oxo-2-pentylcyclopentyl)acetic acid methyl ester,Methyl,3-oxo-2-pentylcyclopentyl)acetate
    • CAIGEON
    • CEPIONATE
    • Dihydrojasmonic Acid Methyl Ester
    • HEDION
    • MDJ SUPER
    • Methyl dihydrojasmonate100µg
    • (3-Oxo-2-pentylcyclopentyl)acetic acid methyl ester
    • 2-Amylcyclopentan-1-one-3-acetic Acid Methyl Ester (cis- and trans- mixture)
    • Dihydrojasmonic Acid Methyl Ester (cis- and trans- mixture)
    • Methyl 3-Oxo-2-pentyl-1-cyclopentaneacetate (cis- and trans- mixture)
    • (3-Oxo-2-pentyl-cyclopentyl)-acetic acid methyl ester
    • MDJ
    • Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester
    • FEMA No. 3408
    • Methyl 3-oxo-2-pentylcyclopentaneacetate
    • DIHYDROJASMONIC ACID, METHYL ESTER
    • Methyl (2-pentyl-3-oxocyclopentyl)acetate
    • Methyl 3-oxo-2-pentyl-cyclopentaneacetate
    • KVWWIYGFBYDJQC-UHFFFAOYSA-N
    • AK114175
    • DSSTox_CID_9325
    • DSSTox_RID_78763
    • DSSTox_GSID_29325
    • 2-Amylcyclopentan-
    • Methyl dihydrojasmonate
    • MDL: MFCD00151188
    • Inchi: 1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3
    • InChI Key: KVWWIYGFBYDJQC-UHFFFAOYSA-N
    • SMILES: CCCCCC1C(=O)CCC1CC(OC)=O

Computed Properties

  • Exact Mass: 226.15700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Colorless to yellowish liquid
  • Density: 0.998 g/mL at 25 °C(lit.)
  • Boiling Point: 110°C/0.2mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.459(lit.)
  • Solubility: H2O: insoluble
  • PSA: 43.37000
  • LogP: 2.72510
  • Sensitiveness: Sensitive to light
  • Solubility: Not determined
  • Merck: 6052
  • FEMA: 3408

Methyl dihydrojasmonate Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Safety Instruction: S23-S24/25
  • RTECS:GY2453800
  • Toxicity:LD50 (g/kg): >5 orally in rats; >5 dermally in rabbits (Food Chem. Toxicol.)
  • Storage Condition:Sealed in dry,2-8°C

Methyl dihydrojasmonate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl dihydrojasmonate Pricemore >>

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Methyl dihydrojasmonate Production Method

Methyl dihydrojasmonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:24851-98-7)Methyl Dihydrojasmonate (cis- and trans- mixture);≥ 95.0%
Order Number:LE12236;LE6741
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:24851-98-7)Methyl Dihydrojasmonate (cis- and trans- mixture);≥ 95.0%
LE12236;LE6741
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email